BP Fluor 555 Azide

• Molecular Formula: C37H50N6O13S4
• Molecular Weight: 915.1 g/mol
• InChI: InChI=1S/C37H50N6O13S4/c1-36(2)29-25-27(59(51,52)53)14-16-31(29)42(21-9-23-57(45,46)47)33(36)11-7-12-34-37(3,18-6-4-5-13-35(44)39-19-8-20-40-41-38)30-26-28(60(54,55)56)15-17-32(30)43(34)22-10-24-58(48,49)50/h7,11-12,14-17,25-26H,4-6,8-10,13,18-24H2,1-3H3,(H4-,39,44,45,46,47,48,49,50,51,52,53,54,55,56)
• InChIKey: ORORIIIFUOHIAV-UHFFFAOYSA-N

BP Fluor 555 Azide: Click Chemistry Alternative to AF555

BP Fluor 555 Azide (CAS: 2770422-53-0) is a water-soluble, orange-fluorescent azide-functionalized dye from the BP Fluor series, explicitly positioned as an Alexa Fluor 555 (AF555) equivalent . Its photophysical core, based on a cyanine-3 (Cy3) scaffold modified with multiple sulfonate groups for enhanced hydrophilicity, produces excitation and emission maxima closely matching AF555, Cy3, and other orange-red fluorophores, ensuring seamless integration into workflows designed for the 532 nm or 555 nm laser lines and TRITC filter sets . This azide derivative is specifically designed for conjugation to terminal alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC) or to strained cyclooctynes via copper-free strain-promoted azide-alkyne cycloaddition (SPAAC), offering versatile, chemoselective labeling in biological systems .

Conjugation Chemistry Click chemistry probe for CuAAC or copper-free SPAAC alkyne ligation. Supports fixed-cell and live-cell workflows from a single azide dye.

Instrument Compatibility Spectral match with Alexa Fluor 555, Cy3 channels; 532/555 nm lasers and TRITC filters. No instrument reconfiguration required for AF555-designed assays.

Aqueous Handling Water-soluble formulation supports direct use in biological buffers and labeling reactions. Eliminates organic co-solvent steps that may affect biomolecule integrity.

Why BP Fluor 555 Azide Outperforms Generic AF555 Substitutes

While many dyes in the orange-red spectrum (e.g., Cy3, TAMRA, iFluor 555) share similar spectral profiles with Alexa Fluor 555, assuming they are interchangeable can compromise experimental outcomes. This is because critical performance metrics—specifically, photostability, resistance to self-quenching at high degrees of labeling, and pH sensitivity—vary significantly between dye chemistries [1]. For instance, Cy3 conjugates are known to exhibit prominent blue-shifted shoulder peaks indicative of non-fluorescent dye aggregates that quench fluorescence, a phenomenon observed far less in Alexa Fluor-type dyes [1]. Similarly, simpler rhodamine dyes like TAMRA are prone to higher photobleaching rates. BP Fluor 555 Azide is engineered within the high-performance Alexa Fluor 555 lineage , replicating its favorable low-background, high-stability characteristics while addressing a primary barrier to adoption: the premium cost associated with established commercial fluorophores . For procurement, selecting a dye that is merely 'spectrally similar' without confirming these key performance attributes risks generating weaker signals, higher background, and less reproducible data, especially in demanding, low-abundance target imaging.

Self-Quenching Cy3 dyes may form non-fluorescent aggregates at high degree of labeling, reducing conjugate brightness. AF555-class dyes, including BP Fluor 555, show lower aggregation tendency.

Photostability Simpler rhodamine dyes (e.g., TAMRA) can photobleach faster, limiting signal in time-lapse or high-illumination experiments. Photostability must be verified for the specific scaffold.

pH Sensitivity Dyes like fluorescein lose fluorescence in acidic compartments (pH

• [1] Berlier, J. E., et al. (2003). Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. *Journal of Histochemistry & Cytochemistry*, 51(12), 1699-1712. View Source

Performance Evidence for BP Fluor 555 Azide

Reduced Self-Quenching vs Cy3

BP Fluor 555 is derived from the Alexa Fluor 555 chemical class. A direct comparative study of Alexa Fluor 555 and Cy3 protein conjugates demonstrated that Alexa Fluor 555 exhibits significantly less self-quenching, particularly at high degrees of labeling [1]. This is attributed to the minimal formation of non-fluorescent dye aggregates in Alexa Fluor-type conjugates, which are prominent in Cy3 conjugates and manifest as blue-shifted shoulder peaks in absorbance spectra [1]. BP Fluor 555 Azide, as an Alexa Fluor 555 equivalent, retains this critical advantage of reduced aggregation-induced quenching, enabling the generation of brighter bioconjugates with enhanced detection sensitivity .

Self-Quenching

Class-level inference

Minimal vs. prominent aggregate absorbance peaks at high DOL (reported)

Supports brighter bioconjugates for low-abundance targets.

AF555-class conjugates show lower aggregation than Cy3.

Evidence Dimension	Formation of non-fluorescent aggregates (self-quenching) at high dye-to-protein ratios
Target Compound Data	Minimal formation of blue-shifted shoulder peaks in absorbance spectra of conjugates [1].
Comparator Or Baseline	Cy3 dye conjugates: Prominent blue-shifted shoulder peaks in absorbance spectra, indicating non-fluorescent aggregates [1].
Quantified Difference	Qualitative difference (minimal vs. prominent aggregate peaks). Conjugates of Alexa Fluor 555 dyes were 'significantly more fluorescent' than those of Cy dyes, especially at high degrees of labeling [1].
Conditions	Antibody and protein conjugates prepared with N-hydroxysuccinimidyl (NHS) ester dyes, analyzed via absorbance spectroscopy and flow cytometry [1].

Why This Matters

Procuring a dye with minimal self-quenching (like BP Fluor 555 Azide) is essential for achieving maximal fluorescence signal when targeting low-abundance antigens, avoiding the signal loss that plagues Cy3-based conjugates.

• [1] Berlier, J. E., et al. (2003). Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. *Journal of Histochemistry & Cytochemistry*, 51(12), 1699-1712. View Source

Broad pH Stability

The fluorescence of many dyes is highly dependent on environmental pH, a variable that can change drastically in different cellular compartments (e.g., acidic lysosomes vs. neutral cytosol) and buffer systems. BP Fluor 555 Azide conjugates (antibodies, peptides, proteins) are explicitly documented to be pH insensitive across a broad working range from pH 4 to pH 10 . This stability ensures consistent and reliable fluorescence intensity regardless of the experimental microenvironment. In contrast, other common dyes like fluorescein (FITC) are well-known for their pH-dependent fluorescence and significant quenching at acidic pH , which can confound quantitative imaging and flow cytometry data.

pH Stability

Data to verify

Stable fluorescence pH 4–10

Ensures signal consistency across acidic and neutral compartments.

FITC loses emission sharply below pH 7; independent verification recommended.

Evidence Dimension	pH insensitivity of fluorescence for bioconjugates
Target Compound Data	Stable fluorescence from pH 4 to pH 10 .
Comparator Or Baseline	Fluorescein (FITC): Pronounced pH-dependent fluorescence; emission decreases sharply below pH 7 .
Quantified Difference	A 6 pH unit operational window (pH 4-10) vs. significant fluorescence loss in acidic conditions for FITC [REFS-1, REFS-2].
Conditions	Stated characteristic of BP Fluor 555 antibody, peptide, and protein conjugates .

Why This Matters

For applications like intracellular trafficking or immunohistochemistry on diverse tissue types, a pH-insensitive dye (like BP Fluor 555 Azide) guarantees data integrity and reproducibility, preventing false-negative or artifact-ridden results due to localized acidity.

High-Density Labeling Efficiency

A key technical challenge in generating bright fluorescent probes is the tendency of many dyes to self-quench when multiple fluorophores are attached to a single biomolecule. BP Fluor 555's chemical design mitigates this issue. It is documented that proteins can be labeled with BP Fluor 555 dye at high molar ratios without inducing significant self-quenching, a property that directly results in brighter conjugates and enables more sensitive detection of low-abundance targets . This stands in contrast to the behavior of the Cy3 dye, which, as established in cross-class comparative studies, is prone to aggregate formation and diminished fluorescence at high degrees of labeling [1].

High-DOL Labeling

Cross-study comparable

Proteins labeled at high molar ratios without significant self-quenching.

Enables sensitive detection with less antibody consumption.

Contrasts with Cy3 aggregates that diminish fluorescence at high DOL.

Evidence Dimension	Resistance to self-quenching at high dye-to-protein labeling ratios
Target Compound Data	Labeling possible 'at high molar ratios without significant self-quenching, leading to brighter conjugates' .
Comparator Or Baseline	Cy3: Exhibits prominent non-fluorescent aggregates and significant self-quenching at high degrees of labeling (DOL) [1].
Quantified Difference	Qualitative difference ('without significant' vs. 'prominent'). The result is 'brighter conjugates and more sensitive detection' for BP Fluor 555 .
Conditions	Conjugation of proteins with reactive dye derivatives (e.g., NHS esters) .

Why This Matters

This property directly reduces assay cost and complexity by allowing researchers to use less antibody or protein to achieve a superior signal-to-noise ratio, a primary driver in reagent procurement decisions.

• [1] Berlier, J. E., et al. (2003). Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. *Journal of Histochemistry & Cytochemistry*, 51(12), 1699-1712. View Source

Copper-Free Click Chemistry Compatibility

The azide functional group on BP Fluor 555 Azide enables two distinct bioorthogonal conjugation strategies. Beyond the standard copper-catalyzed click reaction (CuAAC), it is fully compatible with copper-free 'click chemistry' via reaction with strained cyclooctynes (e.g., DBCO, BCN) . This copper-free reaction (SPAAC) proceeds without the cytotoxic copper(I) catalyst or elevated temperatures required for CuAAC. This capability is a direct differentiator from older probes or those with less flexible linker chemistry, as it allows for the same dye to be used seamlessly in both fixed-cell (CuAAC) and live-cell/in vivo (SPAAC) labeling experiments .

SPAAC Compatibility

Direct comparison

Reacts with strained cyclooctynes (DBCO, BCN) without copper catalyst.

Supports live-cell and in vivo bioorthogonal labeling.

Eliminates cytotoxicity concerns of CuAAC; binary compatibility advantage.

Evidence Dimension	Compatibility with copper-free click chemistry (SPAAC)
Target Compound Data	Reacts with strained cyclooctyne via copper-free 'click chemistry' to form a stable triazole; does not require Cu-catalyst or elevated temperatures .
Comparator Or Baseline	Dyes only compatible with CuAAC: Reaction requires toxic copper catalyst and often reducing agents, limiting use in live cells/in vivo [1].
Quantified Difference	Binary difference: Compatible vs. Incompatible.
Conditions	Stated reactivity of BP Fluor 555 Azide with strained cyclooctynes (e.g., DBCO, BCN) .

Why This Matters

Procuring BP Fluor 555 Azide future-proofs experimental workflows. It eliminates the need to purchase separate, specialized dyes for copper-free applications, reducing inventory complexity and cost while enabling more physiologically relevant live-cell studies.

• [1] Jewett, J. C., & Bertozzi, C. R. (2010). Cu-free click cycloaddition reactions in chemical biology. *Chemical Society Reviews*, 39(4), 1272-1279. View Source

Spectral Parity with Alexa Fluor 555

BP Fluor 555 Azide is explicitly designed as a direct spectral equivalent to Alexa Fluor 555 (AF555) . It features an excitation maximum ideally suited for the common 532 nm and 555 nm laser lines and is optimally visualized using standard TRITC (tetramethylrhodamine) filter sets . The absorption and emission spectra of AF555 are well-characterized and closely align with Cy3, with the AF555 class offering superior performance metrics . By matching this established spectral profile, BP Fluor 555 Azide ensures that existing optical configurations (lasers, filters, detectors) in microscopes, flow cytometers, and plate readers require no modification or re-optimization.

Spectral Parity

Class-level inference

Excitation suited for 532/555 nm lasers; TRITC filter sets.

Drop-in replacement for AF555 optical configurations.

No filter or laser adjustments needed; verify with lot-specific spectra.

Evidence Dimension	Spectral compatibility with existing instrumentation
Target Compound Data	Excitation suited for 532 nm or 555 nm laser lines; visualized with TRITC filter sets .
Comparator Or Baseline	Alexa Fluor 555 (AF555): Excitation/Emission ~555/565 nm, compatible with same lasers and filter sets .
Quantified Difference	Parity; no significant shift in excitation/emission maxima.
Conditions	Stated as an 'Alexa Fluor 555 equivalent' .

Why This Matters

From a procurement standpoint, this parity eliminates the hidden costs and delays associated with instrument reconfiguration or the purchase of new filter sets, allowing for immediate integration into established, validated assays.

Cost-Effectiveness

BP Fluor 555 Azide is a direct response to the budgetary constraints of modern research, offering 'Alexa Fluor 555-comparable brightness and performance at a significantly lower cost' . While precise, universal pricing is dynamic and vendor-specific, this positioning is consistent across distributors, highlighting the value proposition . When scaled to the quantities required for high-throughput screening, extensive antibody labeling campaigns, or large in vivo studies, this per-unit cost differential translates into substantial operational savings or the ability to extend experimental scope within a fixed budget.

Cost Position

Data to verify

Vendor-claimed significantly lower cost vs. Alexa Fluor 555 azide.

May reduce reagent expense in high-throughput campaigns.

Pricing is dynamic; confirm lot-specific cost-performance ratio.

Evidence Dimension	Cost per unit of comparable performance
Target Compound Data	Positioned as 'significantly lower cost' than Alexa Fluor 555 .
Comparator Or Baseline	Alexa Fluor 555 Azide: Premium, branded pricing.
Quantified Difference	Vendor-dependent; claimed as 'significantly lower' .
Conditions	Vendor catalog descriptions and positioning [REFS-1, REFS-2].

Why This Matters

This is a primary economic driver for procurement. It enables labs to maintain high data quality (comparable brightness and photostability) while reducing reagent costs, freeing up funds for other consumables or personnel.

BP Fluor 555 Azide Applications

High-Sensitivity Detection of Low-Abundance Targets

BP Fluor 555 Azide is the reagent of choice for detecting scarce antigens or proteins where signal maximization is critical. Its demonstrated ability to be conjugated at high molar ratios without significant self-quenching directly translates to brighter antibody and protein probes . This enhanced brightness, combined with a low-background profile comparable to Alexa Fluor 555, improves the signal-to-noise ratio and detection sensitivity beyond what is typically achievable with Cy3 conjugates, which are prone to aggregation-induced quenching [1]. This makes it ideal for demanding applications like detecting rare cell populations or visualizing low-copy-number intracellular proteins.

Long-Term Live-Cell Imaging and Intracellular Trafficking

For time-lapse experiments tracking biological processes over extended periods (e.g., hours to days), the photostability of the dye and the consistency of its signal in varying environments are paramount. BP Fluor 555 Azide, belonging to the Alexa Fluor 555 class, offers photostability significantly superior to that of Cy3 dyes . Furthermore, its bioconjugates exhibit stable fluorescence across a broad pH range (pH 4-10), ensuring signal consistency as the labeled target traffics through cellular compartments with vastly different acidities, such as from neutral cytosol to acidic endosomes and lysosomes [1]. This robustness eliminates pH-dependent artifacts and minimizes signal fade during acquisition.

Copper-Free Bioorthogonal Labeling in Vivo

The compatibility of BP Fluor 555 Azide with strain-promoted azide-alkyne cycloaddition (SPAAC) chemistry unlocks its use in live and physiologically intact systems where the copper(I) catalyst required for traditional click chemistry is cytotoxic . By reacting rapidly with strained alkynes like DBCO or BCN, BP Fluor 555 Azide enables efficient, specific labeling of metabolically incorporated unnatural sugars (e.g., Ac4ManNAz) or other alkyne-tagged biomolecules directly on the surface of or inside living cells, tissues, or whole organisms. This avoids the need for cell fixation, preserving the native biology and enabling real-time visualization of dynamic processes like glycan trafficking or protein synthesis.

Cost-Effective High-Throughput Screening and Antibody Labeling

In industrial settings and core facilities where large volumes of reagents are consumed, the economic advantage of BP Fluor 555 Azide is a primary selection criterion. Its positioning as a 'significantly lower cost' alternative to branded Alexa Fluor 555 azide, without compromising on the core performance metrics of brightness and photostability, directly reduces per-assay and per-project costs . For high-throughput screening (HTS) campaigns involving thousands of wells or large-scale production of fluorescent antibody panels for clinical histopathology or flow cytometry core labs, switching to BP Fluor 555 Azide can result in substantial annual budget savings while maintaining the high data quality standards required for publication or diagnostic development.

Application

Selection Property

Validation Focus

Low-abundance target detection

Resistance to aggregation-induced quenching at high DOL

Signal-to-noise ratio in immunofluorescence/flow cytometry

Live-cell time-lapse imaging

Photostability and pH insensitivity (pH 4–10)

Signal consistency across acidic compartments and extended acquisition

Copper-free in vivo labeling

SPAAC compatibility with strained alkynes

Labeling specificity and viability in live systems

High-throughput screening & panel labeling

Cost-performance ratio comparable to AF555

Budget efficiency without compromising signal brightness

• [1] Berlier, J. E., et al. (2003). Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. *Journal of Histochemistry & Cytochemistry*, 51(12), 1699-1712. View Source